5-(4-Fluoro-3-methoxyphenyl)-2-trifluoromethyl[1,8]naphthyridine

• CAS No.: 488799-31-1
• Molecular Formula: C16H10F4N2O
• Molecular Weight: 322.26 g/mol
• IUPAC Name: 5-(4-fluoro-3-methoxyphenyl)-2-(trifluoromethyl)-1,8-naphthyridine
• InChI: InChI=1S/C16H10F4N2O/c1-23-13-8-9(2-4-12(13)17)10-6-7-21-15-11(10)3-5-14(22-15)16(18,19)20/h2-8H,1H3
• InChI Key: MUWQCWJKOQXRLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C3C=CC(=NC3=NC=C2)C(F)(F)F)F

Description

5-(4-Fluoro-3-methoxyphenyl)-2-trifluoromethyl[1,8]naphthyridine is a useful research compound. Its molecular formula is C16H10F4N2O and its molecular weight is 322.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-Chloro-2-trifluoromethyl[1,8]naphthyridine (923 mg, 4.0 mmol) was coupled to 2-(4-fluoro-3-methoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane (1.30 g, 5.2 mmol) as described in Example 3 part g), affording 5-(4-fluoro-3-methoxyphenyl)-2-trifluoromethyl[1,8]naphthyridine (1.06 g, 83%). δH (360 MHz, CDCl3) 3.95 (3H, s), 6.99-7.04 (1H, m), 7.06 (1H, dd, J 7.7 and 2.1), 7.30 (1H, dd, J 2.5 and 8.4), 7.56 (1H, d, J 4.2), 7.82 (1H, d, J 8.4), 8.52 (1H, d, J 8.4), 9.27 (1H, d, J 4.2). m/z (ES+) 323 [MH]+.